Cas no 3226-62-8 (L-Cysteine, S-methyl-,S-oxide, [S(R)]-)

• Product Name: L-Cysteine, S-methyl-,S-oxide, [S(R)]-
• CAS No: 3226-62-8
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• CID: 295143
• PubChem ID: 12917855
• Update Time: 2025-04-19

L-Cysteine, S-methyl-,S-oxide, [S(R)]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-methyl-,S-oxide, [S(R)]-
• S-methyl-L-cysteine (R)-sulfoxide
• (-)-S-Methyl-L-cysteine sulfoxide
• Alanine,3-(methylsulfinyl)-, L-(-)- (8CI)
• L-Alanine, 3-(methylsulfinyl)-, (R)-
• L-Alanine, 3-[(R)-methylsulfinyl]- (9CI)
• L-Alanine,3-[(R)-methylsulfinyl]-(9ci)
• EN300-7430484
• (2R)-2-amino-3-[(R)-methanesulfinyl]propanoic acid
• 3226-62-8

• Inchi： 1S/C4H9NO3S/c1-9(8)2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-,9+/m0/s1
• InChI Key： ZZLHPCSGGOGHFW-ZQEGFCFDSA-N
• SMILES： [S@@](C)(C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 151.03031432g/mol
• Monoisotopic Mass: 151.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 99.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids